3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-[(4-acetylphenyl)carbamoyl]-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H13N3O4/c1-8(18)9-3-5-10(6-4-9)15-13(19)12-11(14(20)21)7-17(2)16-12/h3-7H,1-2H3,(H,15,19)(H,20,21)
• InChI Key: HCKHAIOEISGBIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C=C2C(=O)O)C
• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol

Description

3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is a synthetic compound that has gained significant attention in the scientific research community due to its potential application in the development of new drugs. This compound belongs to the class of pyrazole derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is not fully understood. However, it is believed to act on various signaling pathways and enzymes involved in inflammation and cancer growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. Additionally, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. This compound has also been found to have antifungal activity, making it a potential candidate for the development of new antifungal drugs. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid. One direction is to further investigate its mechanism of action and identify the specific signaling pathways and enzymes it targets. Another direction is to study its potential application in the development of new drugs for the treatment of cancer, inflammation, and fungal infections. Additionally, future research could focus on improving the solubility of this compound to make it more accessible for use in lab experiments.

Scientific Research Applications

3-{[(4-acetylphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anticancer, and antifungal properties. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to have antifungal activity against various fungal strains.